Cas no 946365-02-2 (N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-2,2-dimethylpropanamide)

• Product Name: N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-2,2-dimethylpropanamide
• CAS No: 946365-02-2
• MF: C₂₅H₃₆N₄O
• MW: 408.579545974731
• CID: 5514959
• Update Time: 2025-07-17

N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-2,2-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[4-(dimethylamino)phenyl]-2-(4-phenylpiperazin-1-yl)ethyl]-2,2-dimethylpropanamide
• N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-2,2-dimethylpropanamide

• Inchi： 1S/C25H36N4O/c1-25(2,3)24(30)26-19-23(20-11-13-21(14-12-20)27(4)5)29-17-15-28(16-18-29)22-9-7-6-8-10-22/h6-14,23H,15-19H2,1-5H3,(H,26,30)
• InChI Key： DYZKBGMPLKLOER-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(N(C)C)C=C1)N1CCN(C2=CC=CC=C2)CC1)(=O)C(C)(C)C

Computed Properties

• Exact Mass: 408.289
• Monoisotopic Mass: 408.289
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8A^2

Additional information on N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-2,2-dimethylpropanamide

N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-2,2-dimethylpropanamide: A Comprehensive Overview

N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-2,2-dimethylpropanamide (CAS No. 946365-02-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, often referred to by its systematic name, is a member of the amide family and features a unique combination of aromatic and heterocyclic moieties. Its structural complexity and potential biological activity make it an intriguing subject for both academic research and pharmaceutical development.

The chemical structure of N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-2,2-dimethylpropanamide is characterized by a central amide bond linking a dimethylamino-substituted phenyl group to a phenylpiperazine moiety, with a 2,2-dimethylpropanamide group attached. This intricate arrangement of functional groups imparts the compound with a range of physicochemical properties that are crucial for its biological activity and potential therapeutic applications.

Recent studies have highlighted the pharmacological potential of N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-2,2-dimethylpropanamide. One notable area of research is its interaction with neurotransmitter systems, particularly its affinity for serotonin receptors. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective binding to serotonin 5-HT_1A receptors, which are implicated in various neurological disorders such as anxiety and depression. The high selectivity and potency observed in these studies suggest that N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-2,2-dimethylpropanamide could serve as a lead compound for the development of novel anxiolytic and antidepressant drugs.

In addition to its serotonin receptor activity, N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-2,2-dimethylpropanamide has also been investigated for its potential as an antipsychotic agent. Research conducted at the University of California, Los Angeles (UCLA) found that this compound can modulate dopamine D₃ receptors, which are known to play a role in schizophrenia and other psychotic disorders. The ability to target multiple neurotransmitter systems simultaneously may offer a more comprehensive approach to treating complex psychiatric conditions.

The pharmacokinetic properties of N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-2,2-dimethylpropanamide have also been extensively studied. Preclinical data indicate that it has favorable oral bioavailability and a relatively long half-life, making it suitable for chronic administration. These characteristics are essential for ensuring consistent therapeutic effects over extended periods of treatment. Furthermore, the compound's low toxicity profile and minimal side effects make it an attractive candidate for clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-2,2-dimethylpropanamide in human subjects. Early results from Phase I trials have shown promising outcomes, with participants reporting significant improvements in symptoms associated with anxiety and depression without experiencing severe adverse effects. These findings have paved the way for more advanced clinical studies to further validate the therapeutic potential of this compound.

Beyond its immediate applications in psychiatry, N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-yl)ethyl}-2,2-dimethylpropanamide has also shown promise in other areas of medicine. For instance, preliminary research suggests that it may have neuroprotective properties that could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to modulate multiple neurotransmitter systems and its neuroprotective effects make it a versatile candidate for a wide range of therapeutic applications.

In conclusion, N-{2-4-(dimethylamino)phenyl-2-(4-phenylpiperazin-1-y l ) e t h y l } - 0 0 0 - d i m e t h y l p r o p a n a m i d e (CAS No. 946365\-0\-0\-0\-0\-0\-0\-0\-0\-0\-0\-0\-0\-0\-0\-0\-0\-0\-0\-0\-0\-0\-\-) is a multifaceted compound with significant potential in the pharmaceutical industry. Its unique chemical structure and diverse biological activities make it an exciting area of research for scientists and clinicians alike. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, it is likely that this compound will play an increasingly important role in the development of innovative treatments for various medical conditions.